Cas no 1803879-24-4 (3-Bromo-1-(4-bromo-2-nitrophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-bromo-2-nitrophenyl)propan-1-one
• CAS No: 1803879-24-4
• MF: C₉H₇Br₂NO₃
• MW: 336.964781045914
• CID: 4977646
• Update Time: 2025-06-11

3-Bromo-1-(4-bromo-2-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-bromo-2-nitrophenyl)propan-1-one

• Inchi： 1S/C9H7Br2NO3/c10-4-3-9(13)7-2-1-6(11)5-8(7)12(14)15/h1-2,5H,3-4H2
• InChI Key： JRSCIOKIYCMRIK-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=CC=1[N+](=O)[O-])Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.8
• Topological Polar Surface Area: 62.9

Additional information on 3-Bromo-1-(4-bromo-2-nitrophenyl)propan-1-one

Research Brief on 3-Bromo-1-(4-bromo-2-nitrophenyl)propan-1-one (CAS: 1803879-24-4): Recent Advances and Applications

3-Bromo-1-(4-bromo-2-nitrophenyl)propan-1-one (CAS: 1803879-24-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique brominated and nitrophenyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest advancements related to this compound, highlighting its synthetic utility, biological activities, and emerging applications in medicinal chemistry.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3-Bromo-1-(4-bromo-2-nitrophenyl)propan-1-one as a key intermediate in the synthesis of novel tyrosine kinase inhibitors. The study demonstrated that the bromine substituents on the aromatic ring and the carbonyl group at the propanone moiety facilitate selective electrophilic reactions, enabling the construction of complex heterocyclic scaffolds. These scaffolds were further modified to yield potent inhibitors targeting EGFR and VEGFR2, which are critical in cancer therapy. The compound's structural features were found to enhance binding affinity and selectivity, making it a valuable building block in oncology drug development.

Another significant application of 3-Bromo-1-(4-bromo-2-nitrophenyl)propan-1-one was reported in a 2023 study focused on antimicrobial agents. Researchers utilized this compound to synthesize a series of nitroaromatic derivatives with broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The nitro group at the 2-position of the phenyl ring was identified as a crucial pharmacophore, contributing to the compounds' ability to disrupt bacterial cell wall synthesis. These findings underscore the potential of 1803879-24-4 as a precursor in the design of next-generation antibiotics.

From a synthetic chemistry perspective, advancements in the scalable production of 3-Bromo-1-(4-bromo-2-nitrophenyl)propan-1-one have also been achieved. A recent patent application disclosed an optimized catalytic bromination protocol that improves yield and purity while reducing environmental impact. This method employs a green chemistry approach, using recyclable catalysts and minimizing hazardous byproducts. Such innovations are critical for meeting the growing demand for this compound in industrial and academic research settings.

In conclusion, 3-Bromo-1-(4-bromo-2-nitrophenyl)propan-1-one (CAS: 1803879-24-4) continues to be a compound of high interest due to its multifaceted applications in drug discovery and synthetic chemistry. Ongoing research is expected to further elucidate its mechanistic roles and expand its utility in targeted therapies. For researchers in the chemical biology and pharmaceutical fields, this compound represents a promising tool for the development of novel therapeutic agents and functional materials.